Cas no 173996-27-5 (6-Bromo-1,2,3,4-tetrahydronaphthalen-2-ol)

• Product Name: 6-Bromo-1,2,3,4-tetrahydronaphthalen-2-ol
• CAS No: 173996-27-5
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 820106
• PubChem ID: 18377805
• Update Time: 2025-04-19

6-Bromo-1,2,3,4-tetrahydronaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,2,3,4-tetrahydronaphthalen-2-ol
• AG-E-23583
• AGN-PC-01V7TA
• AK142104
• AM807561
• MolPort-011-185-770
• RP27696
• SureCN2892133
• 6-Bromo-1,2,3,4-tetrahydro-2-naphtalenol
• 6-BROMO-1,2,3,4-TETRAHYDRO-2-NAPHTHALENOL
• 2-Naphthalenol, 6-bromo-1,2,3,4-tetrahydro-
• EN300-44883
• MFCD08059221
• DTXSID30593278
• 6-bromotetralin-2-ol
• 173996-27-5
• AKOS009997059
• SCHEMBL2892133
• GFAONWSTEKWMAV-UHFFFAOYSA-N
• DB-207408
• AT34459
• 6-Bromo-1,2,3,4-tetrahydro-naphthalen-2-ol
• 6-bromo-2-tetralol
• CS-0216484
• Z449374978
• 6-Bromo-1,2,3,4-tetrahydro-2-naphtalenol, 98 %
• 6-Bromo-1,2,3,4-tetrahydronaphthalen-2-ol

• MDL： MFCD08059221
• Inchi： 1S/C10H11BrO/c11-9-3-1-8-6-10(12)4-2-7(8)5-9/h1,3,5,10,12H,2,4,6H2
• InChI Key： GFAONWSTEKWMAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C2)O

Computed Properties

• Exact Mass: 225.99900
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.29870